Cas no 60925-60-2 (Rancinamycin III)

Rancinamycin III structure

Rancinamycin III structure

Product Name:Rancinamycin III

CAS No:60925-60-2

Molecular Formula:C₇H₁₀O₅

Molecular Weight:174.151

CID:2007901

PubChem ID:71438888

Rancinamycin III Properties

Names and Identifiers

- Rancinamycin III
- 3,4,5,6-Tetrahydroxycyclohexene-1-carbaldehyde
- CHEBI:214426
- 60925-60-2
- SCHEMBL16431322
- DB-293829
- InChIKey： KQQCGAKRCKYICB-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H10O5/c8-2-3-1-4(9)6(11)7(12)5(3)10/h1-2,4-7,9-12H
- SMILES： OC1C=C(C=O)C(O)C(O)C1O |t:2|

Computed Properties

Exact Mass: 174.05282342Da
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 174.05282342Da
Heavy Atom Count: 12
Complexity: 212
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.919
Topological Polar Surface Area: 98Å²

Rancinamycin III Related Literature

1. Front cover

Chem. Soc. Rev., 2009,38, 657-657
2. Diastereoselective formal [3 + 3] cycloaddition of isatin-based α-(trifluoromethyl)imines with N,N′-dialkyloxyureas†

Hong-Wu Zhao,Jia-Ming Guo,Li-Ru Wang,Wan-Qiu Ding,Zhe Tang,Xiu-Qing Song,Hui-Hui Wu,Xiao-Zu Fan,Xiao-Fan Bi Org. Chem. Front., 2019,6, 3891-3895
3. Ce-/S-codoped TiO2/Sulfonated graphene for photocatalytic degradation of organic dyes†

Dongxue Han,M. Siddiq,Xiandui Dong,Li Niu J. Mater. Chem. A, 2014,2, 13565-13570
4. Visualization and quantification of cellular RNA production and degradation using a combined fluorescence and mass spectrometry characterization assay†

Xiaoying Gao,Xiao Shu,Yinuo Song,Jie Cao,Minsong Gao,Fengqin Wang,Yizhen Wang,Jing Zhi Sun,Jianzhao Liu Chem. Commun., 2019,55, 8321-8324
5. Correction: Iridium-(κ2-NSi) catalyzed dehydrogenation of formic acid: effect of auxiliary ligands on the catalytic performance

Jorge L. Lopez-Morales,Belinda Español-Sanchez,Pilar García-Orduña,Fernando J. Lahoz,Manuel Iglesias,Francisco J. Fernández-Alvarez Dalton Trans., 2023,52, 11361-11362
6. Contents list

Food Funct., 2016,7, 4121-4130
7. Physiological chemistry

J. Chem. Soc., Abstr., 1909,96, B249-B255
8. Visible-light-mediated minisci C–H alkylation of heteroarenes with 4-alkyl-1,4-dihydropyridines using O2 as an oxidant†

Jianyang Dong,Fuyang Yue,Wentao Xu,Hongjian Song,Yuxiu Liu Green Chem., 2020,22, 5599-5604
9. Mechanistic insights into metal, nitrogen doped carbon catalysts for oxygen reduction: progress in computational modeling

Boyang Li,Edward F. Holby,Guofeng Wang J. Mater. Chem. A, 2022,10, 23959-23972
10. New procedure for recycling homogeneous catalyst: propylene carbonate synthesis under supercritical CO2 conditions

Liang-Nian He,Hiroyuki Yasuda,Toshiyasu Sakakura Green Chem., 2003,5, 92-94

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclitols and derivatives

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